Ku-Band EMI Shielding Effectiveness
Dense Ti3AlC2 ceramics achieve EMI shielding effectiveness (SE) exceeding 40 dB across the entire Ku-band (12.4–18 GHz) [1]. In a direct head-to-head study comparing four MAX phases at 18–26.5 GHz, Ti3AlC2 exhibited an average EMI SE of 69.2 dB, compared to 53.9 dB for Ti3SiC2, 19.4 dB for V0.5Cr1.5AlC, and 29.0 dB for Nb4AlC3 [2]. This 69.2 dB value represents >99.9999% shielding of incident electromagnetic radiation. Even at elevated temperatures up to 600 °C, Ti3AlC2 maintains EMI SE above 40 dB [1]. The electrical conductivities underlying this performance were measured as 15.5 × 10³ S/cm for Ti3AlC2 versus 14.7 × 10³ S/cm for Ti3SiC2, 5.1 × 10³ S/cm for V0.5Cr1.5AlC, and 8.0 × 10³ S/cm for Nb4AlC3 in the same study [2].
vs 53.9 dB (Ti3SiC2)
| Evidence Dimension | EMI shielding effectiveness (average, 18–26.5 GHz) and electrical conductivity |
|---|---|
| Target Compound Data | EMI SE: 69.2 dB; electrical conductivity: 15.5 × 10³ S/cm |
| Comparator Or Baseline | Ti3SiC2: EMI SE 53.9 dB, conductivity 14.7 × 10³ S/cm; V0.5Cr1.5AlC: EMI SE 19.4 dB, conductivity 5.1 × 10³ S/cm; Nb4AlC3: EMI SE 29.0 dB, conductivity 8.0 × 10³ S/cm |
| Quantified Difference | Ti3AlC2 EMI SE is 15.3 dB higher (28.4% greater) than Ti3SiC2, and 49.8 dB higher (257% greater) than V0.5Cr1.5AlC |
| Conditions | Solid–liquid reaction-synthesized dense MAX phase ceramics; 18–26.5 GHz frequency range; room temperature |
Why This Matters
For procurement decisions in EMI-sensitive applications, the ~69 dB shielding of Ti3AlC2 provides commercial-grade attenuation (≥20 dB) with a >3× margin and military-grade attenuation (≥40 dB) with a >1.7× margin, enabling thinner, lighter-weight shielding components than alternative MAX phases.
- [1] Y. Tan, H. Luo, X. Zhou, S. Peng, and H. Zhang, "Dependences of microstructure on electromagnetic interference shielding properties of nano-layered Ti3AlC2 ceramics," Scientific Reports, vol. 8, article 7935, 2018. DOI: 10.1038/s41598-018-26245-9. View Source
- [2] S. Liu, H. Xu, K. Chen, et al., "Electrically conductive and corrosion resistant MAX phases with superior electromagnetic wave shielding performance," Journal of the European Ceramic Society, vol. 42, no. 15, pp. 6956–6965, 2022. DOI: 10.1016/j.jeurceramsoc.2022.08.024. View Source
